Cas no 818-44-0 (Vinyl n-Octanoate (stabilized with MEHQ))

Vinyl n-Octanoate (stabilized with MEHQ) is a monomeric ester of vinyl alcohol and n-octanoic acid, primarily used in polymerization reactions to produce specialty polymers and copolymers. The inclusion of MEHQ (monomethyl ether hydroquinone) as a stabilizer inhibits premature polymerization, ensuring shelf stability and safe handling. This compound is valued for its ability to introduce hydrophobic octanoyl groups into polymer chains, enhancing properties such as flexibility, adhesion, and chemical resistance in coatings, adhesives, and resins. Its reactivity in radical polymerization makes it suitable for applications requiring tailored material performance. The stabilized form offers reliable storage and processing characteristics for industrial use.
Vinyl n-Octanoate (stabilized with MEHQ) structure
818-44-0 structure
Product Name:Vinyl n-Octanoate (stabilized with MEHQ)
CAS No:818-44-0
MF:C10H18O2
MW:170.248723506927
MDL:MFCD00048915
CID:987165
PubChem ID:87565952
Update Time:2025-10-30

Vinyl n-Octanoate (stabilized with MEHQ) Chemical and Physical Properties

Names and Identifiers

    • vinyl n-octanoate
    • Vinyl n-Octanoate (stabilized with MEHQ)
    • ethenyl octanoate
    • Caprylic acid,vinyl ester
    • EINECS 212-452-8
    • octanoic acid vinyl ester
    • Octanoic acid,ethenyl ester
    • Octanoic acid,ethenyl ester (9CI)
    • Octanoic acid,ethenyl ester (mixed isomers)
    • OCTANOIC ACID,VINYL ESTER (mixed isomers)
    • Octansaeure-vinylester
    • Vinyl caprylate
    • vinyloctanoate
    • n-Octanoic Acid Vinyl Ester (stabilized with MEHQ)
    • Octanoic acid, vinyl ester (6CI, 7CI, 8CI)
    • Caprylic acid, vinyl ester
    • NSC 32643
    • Vinyl octanoate
    • 818-44-0
    • D84790
    • NSC-32643
    • DTXSID00231372
    • AKOS015836290
    • DTXCID00153863
    • CS-0167951
    • Octanoic acid, vinyl ester
    • Vinyln-Octanoate(stabilizedwithMEHQ)
    • n-Octanoic Acid Vinyl Ester
    • NS00038156
    • 93P9545E8A
    • Vinyl n-Octanoate(stabilized with MEHQ)
    • VINYLN-OCTANOATE
    • n-Caprylic acid vinyl ester
    • NSC32643
    • MFCD00048915
    • HY-W106466
    • SCHEMBL126035
    • UNII-93P9545E8A
    • LS-13874
    • BRN 1764340
    • Octanoic acid, ethenyl ester
    • MDL: MFCD00048915
    • Inchi: 1S/C10H18O2/c1-3-5-6-7-8-9-10(11)12-4-2/h4H,2-3,5-9H2,1H3
    • InChI Key: QBDADGJLZNIRFQ-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCC)OC=C

Computed Properties

  • Exact Mass: 170.13100
  • Monoisotopic Mass: 170.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 8
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Colorless or nearly colorless transparent liquid
  • Density: 0,88 g/cm3
  • Boiling Point: 135°C/100mmHg(lit.)
  • Flash Point: 75°C
  • Refractive Index: 1.4290-1.4310
  • PSA: 26.30000
  • LogP: 3.03360
  • Solubility: Not determined
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C

Vinyl n-Octanoate (stabilized with MEHQ) Security Information

Vinyl n-Octanoate (stabilized with MEHQ) Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Vinyl n-Octanoate (stabilized with MEHQ) Pricemore >>

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Vinyl n-Octanoate (stabilized with MEHQ) Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: N,N′-Diethylurea ,  Copper(II) triflate Solvents: Tetrahydrofuran ;  16 h, 50 °C
Reference
Regio- and Stereoselective Chan-Lam-Evans Enol Esterification of Carboxylic Acids with Alkenylboroxines
Steemers, Luuk; et al, Advanced Synthesis & Catalysis, 2018, 360(21), 4241-4245

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Tetrahydrofuran ,  Water
1.2 Solvents: Chloroform
Reference
A new methodology for the preparation of vinyl esters
Weinhouse, Michael I.; et al, Synthesis, 1993, (1), 81-3

Production Method 3

Reaction Conditions
1.1 Catalysts: Mercuric acetate ;  30 min, rt
1.2 Catalysts: Sulfuric acid ;  30 min, reflux; reflux → rt
1.3 Reagents: Sodium acetate ;  rt
Reference
A two step chemo-enzymatic method for the synthesis of fatty acid ascorbyl esters
Karmee, Sanjib Kumar, Journal of Oil Palm Research, 2012, 24, 1518-1523

Production Method 4

Reaction Conditions
1.1 Catalysts: Mercuric acetate Solvents: Vinyl acetate ;  30 min, rt
1.2 Reagents: Sulfuric acid Solvents: Water ;  rt; 6 h, reflux; reflux → rt
1.3 Reagents: Sodium acetate ;  neutralized
Reference
Enzymatic synthesis of metronidazole esters and their monosaccharide ester derivatives
Wu, Qi; et al, Enzyme and Microbial Technology, 2006, 39(6), 1258-1263

Production Method 5

Reaction Conditions
1.1 Catalysts: Zinc octanoate ,  Alumina ;  300 °C
Reference
Vinylation of carboxylic (oil-constituting) acids
Muratova, S. Kh.; et al, O'zbekiston Kimyo Jurnali, 2003, (6), 13-17

Production Method 6

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dimethylformamide
2.1 Reagents: Hydrogen peroxide Solvents: Tetrahydrofuran ,  Water
2.2 Solvents: Chloroform
Reference
A new methodology for the preparation of vinyl esters
Weinhouse, Michael I.; et al, Synthesis, 1993, (1), 81-3

Vinyl n-Octanoate (stabilized with MEHQ) Raw materials

Vinyl n-Octanoate (stabilized with MEHQ) Preparation Products

Vinyl n-Octanoate (stabilized with MEHQ) Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:818-44-0)Vinyl n-Octanoate (stabilized with MEHQ)
Order Number:A1207162
Stock Status:in Stock
Quantity:500ml
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):176.0
Email:sales@amadischem.com

Additional information on Vinyl n-Octanoate (stabilized with MEHQ)

Vinyl n-Octanoate (stabilized with MEHQ) and its Applications in Modern Chemical Research

Vinyl n-Octanoate (stabilized with MEHQ), with the CAS number 818-44-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its vinyl group and n-octanoate ester moiety, serves as a versatile intermediate in various synthetic processes. The stabilization with methylethyl hydroquinone (MEHQ) enhances its shelf life and reactivity, making it particularly valuable in industrial and laboratory settings.

The chemical structure of Vinyl n-Octanoate (stabilized with MEHQ) consists of a vinyl group attached to an octanoic acid ester. This configuration imparts unique reactivity, allowing it to participate in polymerization reactions, cross-linking processes, and other synthetic transformations. The presence of the n-octanoate group contributes to its solubility in organic solvents, which is crucial for its application in solution-based reactions and formulations.

In recent years, Vinyl n-Octanoate (stabilized with MEHQ) has found extensive use in the development of advanced materials, particularly in the realm of polymer science. Researchers have leveraged its reactivity to create novel copolymers and block copolymers that exhibit enhanced mechanical properties, thermal stability, and biodegradability. These materials are being explored for applications in coatings, adhesives, and even biodegradable plastics.

One of the most notable applications of Vinyl n-Octanoate (stabilized with MEHQ) is in the synthesis of functionalized polymers. By incorporating this monomer into polymer chains, scientists can tailor the properties of the final material to suit specific requirements. For instance, researchers have demonstrated the use of this compound in creating polymers with improved water resistance and UV stability, which are essential for outdoor applications such as automotive coatings and construction materials.

The stabilization provided by MEHQ is critical to maintaining the integrity of Vinyl n-Octanoate (stabilized with MEHQ) during storage and transportation. MEHQ acts as an antioxidant, preventing degradation due to oxidation processes. This stabilization ensures that the compound remains highly reactive and consistent in performance, which is paramount for industrial applications where reliability is non-negotiable.

Recent studies have also highlighted the potential of Vinyl n-Octanoate (stabilized with MEHQ) in pharmaceutical research. Its ability to undergo controlled polymerization makes it a valuable tool for creating drug delivery systems. Researchers are exploring its use in developing polymers that can encapsulate active pharmaceutical ingredients (APIs) and release them in a controlled manner. This approach could lead to more efficient drug formulations with improved bioavailability and reduced side effects.

The compound's versatility extends to the field of nanotechnology. By incorporating Vinyl n-Octanoate (stabilized with MEHQ) into polymer matrices, scientists can create nanocomposites with enhanced properties such as increased strength, conductivity, and barrier functionality. These nanocomposites are being investigated for use in electronic devices, sensors, and even advanced medical implants.

In addition to its material science applications, Vinyl n-Octanoate (stabilized with MEHQ) has shown promise in the realm of green chemistry. The development of sustainable synthetic routes for this compound has been a focus of recent research efforts. By optimizing reaction conditions and utilizing renewable feedstocks, scientists aim to reduce the environmental impact associated with its production.

The role of computational chemistry in understanding the reactivity of Vinyl n-Octanoate (stabilized with MEHQ) cannot be overstated. Advanced computational methods allow researchers to model reaction pathways, predict product structures, and optimize synthetic conditions with high precision. These tools have accelerated the discovery process and enabled the design of novel derivatives with tailored properties.

The future prospects for Vinyl n-Octanoate (stabilized with MEHQ) are vast and multifaceted. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in various industries. From advanced materials to pharmaceuticals and beyond, the potential uses of this versatile chemical are only beginning to be realized.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:818-44-0)Vinyl n-Octanoate (stabilized with MEHQ)
A1207162
Purity:99%
Quantity:500ml
Price ($):176.0
Email